Cas no 2227763-18-8 (methyl (3S)-3-hydroxy-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoate
• CAS No: 2227763-18-8
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 6292552
• PubChem ID: 165612471
• Update Time: 2025-05-21

methyl (3S)-3-hydroxy-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoate
• 2227763-18-8
• EN300-1746907

• Inchi： 1S/C7H11N3O3/c1-10-5(4-8-9-10)6(11)3-7(12)13-2/h4,6,11H,3H2,1-2H3/t6-/m0/s1
• InChI Key： FCZGFUNYYZNCKB-LURJTMIESA-N
• SMILES： O[C@@H](CC(=O)OC)C1=CN=NN1C

Computed Properties

• Exact Mass: 185.08004122g/mol
• Monoisotopic Mass: 185.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 77.2Ų

Additional information on methyl (3S)-3-hydroxy-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoate

Exploring the Unique Properties and Applications of Methyl (3S)-3-hydroxy-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoate (CAS No. 2227763-18-8)

In the ever-evolving landscape of organic chemistry and pharmaceutical research, methyl (3S)-3-hydroxy-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoate (CAS No. 2227763-18-8) has emerged as a compound of significant interest. This chiral ester, characterized by its 1,2,3-triazole moiety and hydroxypropanoate backbone, offers a versatile scaffold for drug discovery and material science applications. Its structural uniqueness, combining a heterocyclic triazole with a hydroxy ester functionality, makes it a valuable intermediate in synthetic chemistry.

The growing demand for chiral building blocks in asymmetric synthesis has propelled research into compounds like methyl (3S)-3-hydroxy-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoate. Researchers are particularly intrigued by its potential role in click chemistry reactions, where the 1,2,3-triazole ring serves as a stable linker. This aligns with current trends in bioconjugation and drug delivery systems, addressing frequent search queries like "triazole derivatives in medicinal chemistry" or "click chemistry applications 2024."

From a synthetic perspective, the CAS 2227763-18-8 compound showcases excellent compatibility with enzymatic resolution techniques, a hot topic in green chemistry discussions. Its (3S)-hydroxy configuration enables selective transformations, making it relevant to searches such as "stereoselective synthesis methods" or "sustainable chiral compound production." The methyl ester group further enhances its utility as a prodrug candidate, a subject frequently explored in pharmacokinetic optimization studies.

Recent publications highlight the compound's potential in bioactive molecule design, particularly for neurological targets. This connects with trending health-related searches about "novel neuroprotective agents" and "blood-brain barrier permeable compounds." The 1-methyl-1H-1,2,3-triazol-5-yl component contributes to improved metabolic stability, addressing common challenges in drug development pipelines.

In material science applications, the dual functionality of methyl (3S)-3-hydroxy-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoate enables its use as a polymeric modifier. Its ability to participate in both hydrogen bonding (via the hydroxyl group) and dipolar interactions (through the triazole ring) makes it valuable for creating smart materials, responding to searches about "functional polymer additives" and "advanced material design principles."

Analytical characterization of CAS 2227763-18-8 reveals interesting physicochemical properties. The compound typically appears as a white to off-white crystalline powder with good solubility in polar organic solvents, a feature frequently queried as "solubility profile of triazole derivatives." Its stability under physiological pH conditions enhances its appeal for pharmaceutical formulations, connecting with industry needs for robust API intermediates.

The synthetic accessibility of methyl (3S)-3-hydroxy-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoate from commercially available starting materials makes it attractive for scale-up processes. This practical aspect addresses common search terms like "cost-effective chiral synthesis" and "gram-scale preparation of specialty chemicals." Optimization of its production continues to be an active research area, particularly in developing more efficient catalytic asymmetric methods.

From a regulatory perspective, the compound's non-toxic metabolite profile positions it favorably for various applications. This characteristic responds to increasing searches about "safe chemical alternatives" and "green chemistry solutions." The 1-methyl-1H-1,2,3-triazol-5-yl group, being metabolically stable, minimizes potential drug-drug interactions, a crucial consideration in modern pharmacology studies.

Future research directions for CAS 2227763-18-8 may explore its potential in biocatalysis and enzyme engineering, areas generating substantial scientific interest. The compound's balanced lipophilicity, calculated to have optimal LogP values for biological activity, makes it a promising candidate for further structure-activity relationship studies. These aspects align with frequent queries about "predictive ADME modeling" and "rational drug design approaches."

In conclusion, methyl (3S)-3-hydroxy-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoate represents a multifaceted compound bridging several cutting-edge research areas. Its unique structural features, synthetic versatility, and potential applications across pharmaceuticals, materials science, and chemical biology ensure its continued relevance in scientific exploration. As research progresses, this compound will likely address more questions from the growing list of "emerging specialty chemicals" and "next-generation synthetic intermediates."